1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[3-[[benzyl(cyclopropyl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C18H25ClN2O/c19-11-18(22)20-10-4-7-16(13-20)14-21(17-8-9-17)12-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14H2
• InChI Key: CKNXQFBCRRGXFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCl)CN(CC2=CC=CC=C2)C3CC3
• Molecular Formula: C18H25ClN2O
• DSSTOX Substance ID: DTXSID801134248
• Molecular Weight: 320.9 g/mol
• CAS RN: 1353948-10-3

Description

1-{3-[(Benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BCAMPE, and it is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BCAMPE is not fully understood, but it is believed to act on various receptors in the body. It has been shown to bind to the mu-opioid receptor, which is responsible for the analgesic effects of opioids. BCAMPE has also been shown to bind to the serotonin receptor, which is responsible for the regulation of mood and anxiety. Additionally, BCAMPE has been shown to inhibit the activity of cyclooxygenase-2, which is responsible for the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
BCAMPE has been shown to have significant biochemical and physiological effects in various studies. It has been found to reduce inflammation and pain, and it has also been shown to have anti-cancer properties. BCAMPE has been studied for its effects on the central nervous system, and it has been found to have potential as a treatment for depression and anxiety disorders. Additionally, BCAMPE has been shown to have positive effects on the cardiovascular system, and it has been found to have potential as a treatment for hypertension.

Advantages and Limitations for Lab Experiments

One of the major advantages of BCAMPE is its potential as a multi-targeted drug. It has been shown to have significant effects on various systems in the body, which makes it a promising drug candidate for the treatment of various diseases. Additionally, the synthesis method of BCAMPE is relatively simple and cost-effective, which makes it an attractive option for researchers. However, one of the limitations of BCAMPE is its limited solubility in water, which can make it difficult to administer in some cases.

Future Directions

There are several future directions that can be explored in the research of BCAMPE. One potential area of study is the development of BCAMPE-based drugs for the treatment of various diseases. Additionally, more research can be conducted to fully understand the mechanism of action of BCAMPE and its effects on various systems in the body. Furthermore, the synthesis of BCAMPE can be optimized to improve its yield and purity. Overall, the future of BCAMPE research is promising, and it has the potential to make significant contributions to various fields.

Scientific Research Applications

BCAMPE has been studied extensively for its potential applications in various fields. It has been found to have significant anti-inflammatory and analgesic properties, and it has also been shown to have potential as an anti-cancer agent. BCAMPE has been studied for its effects on the central nervous system, and it has been found to have potential as a treatment for depression and anxiety disorders. Additionally, BCAMPE has been studied for its effects on the cardiovascular system, and it has been found to have potential as a treatment for hypertension.